Fluorescent annulated imidazo[4,5-c]isoquinolines via a GBB-3CR/imidoylation sequence – DNA-interactions in pUC-19 gel electrophoresis mobility shift assay†

Organic & Biomolecular Chemistry Pub Date: 2022-04-07 DOI: 10.1039/D2OB00372D

Abstract

Herein we report the development of a sequential synthesis route towards annulated imidazo[4,5-c]isoquinolines comprising a GBB-3CR, followed by an intramolecular imidoylative cyclisation. X-Ray crystallography revealed a flat 3D structure of the obtained polyheterocycles. Thus, we evaluated their interactions with double-stranded DNA by establishing a pUC-19 plasmid-based gel electrophoresis mobility shift assay, revealing a stabilising effect on ds-DNA against strand-break inducing conditions.

Graphical abstract: Fluorescent annulated imidazo[4,5-c]isoquinolines via a GBB-3CR/imidoylation sequence – DNA-interactions in pUC-19 gel electrophoresis mobility shift assay
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